N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide

• IUPAC Name: N-(2-methyl-1,3-dioxoisoindol-4-yl)-4-propoxybenzamide
• InChI: InChI=1S/C19H18N2O4/c1-3-11-25-13-9-7-12(8-10-13)17(22)20-15-6-4-5-14-16(15)19(24)21(2)18(14)23/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: JSGGRQMZXAWAMH-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC3=C2C(=O)N(C3=O)C
• Molecular Formula: C19H18N2O4
• Molecular Weight: 338.4 g/mol

Description

N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide is a useful research compound. Its molecular formula is C19H18N2O4 and its molecular weight is 338.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 338.12665706 g/mol and the complexity rating of the compound is 528. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photocatalytic Degradation

One of the notable applications is in the field of environmental science, where derivatives of the compound, such as propyzamide, have been studied for their photocatalytic degradation. The research focused on the photodecomposition of propyzamide using titanium dioxide-loaded adsorbent supports as photocatalysts, highlighting the importance of adsorbent materials in enhancing the rate of mineralization and reducing the concentration of solution-phase intermediates, thereby suggesting a potential application in environmental cleanup and pollution management (Torimoto et al., 1996).

Medicinal Chemistry and Drug Design

In medicinal chemistry, derivatives of N-(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)-4-propoxybenzamide have been explored for their potential in creating new pharmacological agents. For instance, studies on compounds like 18F-ISO-1, which is related in structure, have been conducted to evaluate their suitability as cellular proliferative markers in tumors, offering insights into the proliferative status of solid tumors. This research underscores the compound's significance in developing diagnostic tools for cancer and potentially guiding therapeutic decisions (Dehdashti et al., 2013).

Material Science

In material science, derivatives have been synthesized and characterized for their potential applications in creating novel polyimides with desirable properties such as solubility in organic solvents and thermal stability. These materials could be significant in developing new polymers with specific applications in electronics, coatings, and aerospace industries (Butt et al., 2005).

Neurotoxicity Studies

Research has also been conducted on the neurotoxic effects of related compounds, such as DEET (N,N-Diethyl-3-methylbenzamide), highlighting the importance of understanding the potential impact of these chemicals on non-target organisms. This research contributes to the broader understanding of the ecological and health implications of widespread chemical use (Corbel et al., 2009).